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Compound of Interest

Compound Name: Flucarbazone

Cat. No.: B134062

Introduction

Flucarbazone-sodium is a sulfonylurea herbicide used for the post-emergence control of grass
weeds in cereal crops.[1] Due to its potential to persist in soil and leach into groundwater,
sensitive and reliable analytical methods are crucial for monitoring its residues in the
environment.[1] These application notes provide detailed protocols for the determination of
flucarbazone and its primary metabolite, 2-(trifluoromethoxy) benzene sulfonamide, in soil
matrices. The primary analytical technique discussed is Liquid Chromatography with tandem
Mass Spectrometry (LC-MS/MS), which offers high sensitivity and selectivity for residue
analysis.[2][3] The Quick, Easy, Cheap, Effective, Rugged, and Safe (QUEChERS) method is
highlighted as an efficient extraction and cleanup procedure.[4][5][6]

Quantitative Data Summary

The following tables summarize the performance characteristics of the described analytical
methods for flucarbazone and its metabolite in soil.

Table 1: Method Performance for Flucarbazone-sodium in Soil
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Parameter Value Reference
Limit of Detection (LOD) 0.003 ug/g [7]

Limit of Quantification (LOQ) 0.5 ppb (0.0005 ug/g) [8]19]
Average Recovery 87.0% - 99.6% [2][3]

Relative Standard Deviation

1.5% - 8.7% 3]
(RSD)

Table 2: Method Performance for 2-(trifluoromethoxy) benzene sulfonamide (Metabolite) in Soil

Parameter Value Reference

Limit of Detection (LOD) Not Specified

Limit of Quantification (LOQ) Not Specified

Average Recovery 83.2% - 102.8% [2][3]

Relative Standard Deviation

1.5% - 8.7% 3]
(RSD)

Experimental Protocols
Protocol 1: QUEChERS-based Extraction and LC-MS/MS
Analysis

This protocol is based on the widely adopted QUEChERS methodology, which simplifies the
extraction and cleanup process for pesticide residue analysis in complex matrices like soil.[4][5]

[6]
1. Sample Preparation and Extraction
e Weigh 10 g of a representative soil sample into a 50 mL centrifuge tube.[4][8]

e Add 10 mL of acetonitrile to the tube.[4]
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Shake the tube vigorously for 1 minute to ensure thorough mixing and extraction of the
analytes.[10]

Add a QUEChERS salt packet containing 4 g of anhydrous magnesium sulfate (MgSOa4) and
1 g of sodium chloride (NaCl). The salts induce phase separation and aid in the removal of
water.

Immediately shake the tube for 1 minute to prevent the formation of salt agglomerates.

Centrifuge the tube at = 5000 rcf for 5 minutes.[4]

. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

Transfer a 1 mL aliquot of the acetonitrile supernatant to a 2 mL micro-centrifuge tube
containing d-SPE sorbents. For flucarbazone analysis, a combination of Primary Secondary
Amine (PSA) and Graphitized Carbon Black (GCB) is effective for removing interferences.[2]
[3] A typical composition is 150 mg MgSOa4, 50 mg PSA, and 50 mg GCB.

Vortex the tube for 30 seconds.

Centrifuge at = 5000 rcf for 2 minutes.[4]

Filter the supernatant through a 0.22 um syringe filter into an autosampler vial for LC-MS/MS
analysis.

. LC-MS/MS Instrumental Analysis

LC System: Agilent 1200 series or equivalent

Column: ZORBAX SB-C18, 50 mm x 2.1 mm, 1.8 um[10]

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: Acetonitrile

Gradient: Start with 30% B, ramp to 90% B over 5 minutes, hold for 2 minutes, and return to
initial conditions.
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e Flow Rate: 0.3 mL/min[10]
e Injection Volume: 5 pL[2]
e MS System: Agilent 6410 Triple Quadrupole LC/MS or equivalent[10]

« lonization Mode: Electrospray lonization (ESI), Positive for flucarbazone, Negative for the
metabolite.[2]

e MRM Transitions:

o Flucarbazone-sodium: Precursor lon [M+H]*, specific product ions should be determined
by direct infusion.

o 2-(trifluoromethoxy) benzene sulfonamide: Precursor lon [M-H]~, specific product ions
should be determined by direct infusion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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